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Compound of Interest

Compound Name: MAGNESIUM CHROMATE

Cat. No.: B1144336

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of magnesium chromate (MgCrOa),
detailing its chemical identifiers, physicochemical properties, synthesis methodologies,
applications, and critical safety information. The information is presented to support research,
development, and safety management in laboratory and industrial settings.

Chemical Identifiers and Nomenclature

Magnesium chromate is an inorganic compound composed of magnesium cations (Mg?*) and
chromate anions (CrO427)[1]. It is a yellow, odorless, and water-soluble crystalline solid[1][2].
The anhydrous form has a CAS Registry Number of 13423-61-5[2][3][4]. Hydrated forms also
exist, such as magnesium chromate hydrate with CAS Number 23371-94-0.

A summary of key identifiers for anhydrous magnesium chromate is provided in the table
below.
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Identifier Value

CAS Number 13423-61-5[2][4]

EC Number 236-540-0[4]

PubChem CID 61599[2]

IUPAC Name magnesium dioxido(dioxo)chromium[4]
Molecular Formula MgCrOa[2][4]

InChl INChl=1S/Cr.Mg.40/q;+2;;;2*-1[2][4]
InChlKey CRGGPIWCSGOBDN-UHFFFAOYSA-N[2][4]
Canonical SMILES [O-]--INVALID-LINK--(=0)[O-].[Mg+2][2][4]

Magnesium chromate(VI), Magnesium
Other Names
monochromate[2]

Physicochemical Properties

Magnesium chromate's properties are influenced by its composition and hydration state. It is
known for its high water solubility and characteristic yellow color, typical of chromate

compounds|[5].
Property Value
Molar Mass 140.297 g/mol [2] (anhydrous)
Appearance Yellow crystalline solid[1][2][5]
Solubility in Water Soluble[2][6]
Density 2.86 g/cm3 (anhydrous)[1]
Melting Point Decomposes at 700°CJ[1]
Hazards Confirmed carcinogen, skin sensitizer, acutely

toxic, environmental hazard[2][4][7]
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Synthesis and Experimental Protocols

Several methods are employed for the synthesis of magnesium chromate and its related
compounds, offering control over the material's properties at the nanoscale[8].

A conventional method for producing magnesium-chromium-oxygen compounds involves the
high-temperature interaction of magnesium oxide (MgO) and chromium oxides like Cr20s or
CrOs3[8]. The reaction of active magnesium oxide with a chromic acid solution (derived from
CrOs in water) readily forms a mixture of partially hydrated magnesia and magnesium
chromate[8]. Further heating is required to drive the reaction to completion[8].

The sol-gel technique offers a route to synthesize nanocrystalline magnesium chromate. A
typical procedure involves:

o Dissolving stoichiometric amounts of magnesium nitrate and chromium nitrate in deionized
water[8][9].

e Adding citric acid as a chelating agent. The molar ratio of citrate to metallic ions is often
maintained at 1:2[9].

« Stirring the solution at room temperature for several hours to ensure homogeneity[9].

o Adjusting the pH of the solution (e.g., to 6) by the dropwise addition of ammonia to enhance
the efficiency of the chelating agent[9].

» Slowly evaporating the solvent by heating to form a viscous gel[8][9].
e Drying the gel, for instance at 120-140°C for 24 hours[9].

» Calcining the dried gel precursor at elevated temperatures (e.g., 550-600°C) to obtain the
final nano-sized MgCr204 powder[9].

The following diagram illustrates the workflow for the citrate sol-gel synthesis method.
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Citrate Sol-Gel Synthesis of Magnesium Chromate Nanopatrticles
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Caption: Workflow for the citrate sol-gel synthesis method.

Applications in Research and Industry

Magnesium chromate has several industrial and laboratory applications, although its use is
regulated due to health and environmental concerns[5].

» Corrosion Inhibitor: It is used as a corrosion inhibitor, particularly in the water coolant of gas
turbine engines, because it does not produce a fusible alkaline residue upon thermal
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decomposition[2][6]. It is also a component in forming chemical conversion coatings on
magnesium surfaces to enhance corrosion resistance[10][11].

o Pigment: As a hydrate, it can be used as a pigment[2].

o Catalyst and Precursor: In research, it serves as a catalyst and a precursor in materials
science[8]. It is a starting material for the synthesis of advanced inorganic pigments and
functional ceramic and spinel-type materials[8].

o Oxidizing Agent: It acts as a versatile oxidizing agent in various organic synthesis
reactions[8].

The relationship between magnesium chromate's properties and its functions is visualized
below.

Properties, Applications, and Hazards of Magnesium Chromate
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Caption: Relationship between properties, applications, and hazards.

Health and Safety Information

Magnesium chromate, like other hexavalent chromium compounds, is hazardous and requires
careful handling.

e Carcinogenicity: It is a confirmed human carcinogen[2][4][7].
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 Toxicity: Inhalation may cause kidney and liver damage[2][4]. It is toxic if swallowed and
harmful in contact with skin[12].

» Sensitization: It may cause an allergic skin reaction and is a known skin sensitizer[4][7].
e Environmental Hazards: It is very toxic to aquatic life with long-lasting effects[7].

Handling and Storage:

Work under a hood and avoid breathing dust[7].

Wear appropriate personal protective equipment (PPE), including impervious gloves, safety
glasses, and respiratory protection[7][12].

Store in a tightly closed, dry, and well-ventilated place, away from incompatible materials[7]
[13].

It should be treated as hazardous waste, and disposal must follow strict regulations[2][7].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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